Cas no 2248336-33-4 (3-(5-Fluoropyridin-2-yl)propanoic acid;hydrochloride)

• Product Name: 3-(5-Fluoropyridin-2-yl)propanoic acid;hydrochloride
• CAS No: 2248336-33-4
• MF: C₈H₉ClFNO₂
• MW: 205.613964796066
• CID: 6225190
• PubChem ID: 137935543
• Update Time: 2025-07-01

3-(5-Fluoropyridin-2-yl)propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2248336-33-4
• EN300-6495750
• 3-(5-fluoropyridin-2-yl)propanoic acid hydrochloride
• 3-(5-Fluoropyridin-2-yl)propanoic acid;hydrochloride

• Inchi： 1S/C8H8FNO2.ClH/c9-6-1-2-7(10-5-6)3-4-8(11)12;/h1-2,5H,3-4H2,(H,11,12);1H
• InChI Key： CZZIDHJYUBMMNB-UHFFFAOYSA-N
• SMILES： Cl.FC1=CN=C(C=C1)CCC(=O)O

Computed Properties

• Exact Mass: 205.0305844g/mol
• Monoisotopic Mass: 205.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(5-Fluoropyridin-2-yl)propanoic acid;hydrochloride

3-(5-Fluoropyridin-2-yl)propanoic acid hydrochloride: A Comprehensive Overview

CAS No 2248336-33-4, commonly referred to as 3-(5-fluoropyridin-2-yl)propanoic acid hydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 3-(5-fluoropyridin-2-yl)propanoic acid hydrochloride consists of a pyridine ring substituted with a fluorine atom at the 5-position and a propanoic acid group attached at the 2-position. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for stability and solubility in various chemical reactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 3-(5-fluoropyridin-2-yl)propanoic acid hydrochloride in medicinal chemistry. Fluorine substitution on aromatic rings can significantly influence the physicochemical properties of molecules, such as lipophilicity, bioavailability, and metabolic stability. These properties make fluorinated compounds valuable candidates for drug design, particularly in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents.

In terms of synthesis, 3-(5-fluoropyridin-2-yl)propanoic acid hydrochloride can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to efficiently construct the carbon-heteroatom bonds within this molecule. These methods not only enhance the yield but also improve the overall purity of the product.

The application of CAS No 2248336-33-4 extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For instance, derivatives of this compound have been investigated for their potential as semiconducting materials in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The introduction of fluorine atoms further enhances the electronic characteristics, making these materials suitable for high-performance electronic applications.

From an environmental standpoint, understanding the fate and behavior of 3-(5-fluoropyridin-2-yl)propanoic acid hydrochloride in various ecosystems is crucial. Recent environmental studies have focused on its degradation pathways under different conditions, such as aerobic and anaerobic biodegradation. These studies aim to assess the compound's persistence in the environment and its potential impact on aquatic life.

In conclusion, CAS No 2248336-33-4, or 3-(5-fluoropyridin-2-yl)propanoic acid hydrochloride, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in both academic research and industrial development.